![molecular formula C20H26O6 B1252193 Conacytone](/img/structure/B1252193.png)
Conacytone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Conacytone is a natural product found in Salvia anastomosans, Salvia candicans, and Salvia pubescens with data available.
Scientific Research Applications
CONACYT's Role in Scientific Research
Science and Technology Progress in Mexico :
- CONACYT, established in the 1970s, plays a crucial role in promoting science and technology (S&T) in Mexico. Despite economic challenges, CONACYT has supported research through initiatives like the National System of Scientific Researchers and the National Development Plan (Soberón & Urquidi, 1992).
Promotion of Scientific Modernization :
- The organization's objectives include planning and promoting Mexican science and technology for national development. The initial focus was on universal knowledge enhancement, but it gradually shifted towards a more equitable distribution of budgets between basic and applied scientific projects (Zubieta & Jiménez, 2000).
Public Communication and Science Engagement :
- Researchers at CONACYT perceive public communication of science as vital. However, constraints such as limited time and lack of academic recognition affect their contributions to science popularization (Merino & Navarro, 2018).
Support for Innovative Activity in Small and Large Firms :
- CONACYT's Innovation Stimulus Program, launched in 2009, encourages innovation activities in enterprises and collaborations among firms and research institutes. Large firms tend to be more innovative, especially those with prior funded research and collaborations with universities (Guerrero & Link, 2021).
Funding Impact on Scientific Research :
- Analysis of CONACYT's funding from 2009 to 2019 reveals that a significant portion of scientific publications received funding, with CONACYT being a major funding institution. However, many of these publications were behind paywalls, indicating restricted access (Pineda & Huerta, 2021).
Properties
Molecular Formula |
C20H26O6 |
---|---|
Molecular Weight |
362.4 g/mol |
IUPAC Name |
(1R,8R,10S,11S,14R)-6,8,14-trihydroxy-11-methyl-5-propan-2-yl-13-oxatetracyclo[9.3.3.01,10.02,7]heptadeca-2(7),5-diene-3,4-dione |
InChI |
InChI=1S/C20H26O6/c1-9(2)12-15(22)13-10(21)7-11-19(3)5-4-6-20(11,18(25)26-8-19)14(13)17(24)16(12)23/h9-11,18,21-22,25H,4-8H2,1-3H3/t10-,11+,18-,19-,20-/m1/s1 |
InChI Key |
GRXOWDXBVGTJEN-SYMKQFHVSA-N |
Isomeric SMILES |
CC(C)C1=C(C2=C(C(=O)C1=O)[C@@]34CCC[C@@]([C@@H]3C[C@H]2O)(CO[C@H]4O)C)O |
Canonical SMILES |
CC(C)C1=C(C2=C(C(=O)C1=O)C34CCCC(C3CC2O)(COC4O)C)O |
synonyms |
conacytone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.